Cas no 2228520-06-5 (6-chloro-2-methoxy-3-(piperidin-3-yloxy)pyridine)

• Product Name: 6-chloro-2-methoxy-3-(piperidin-3-yloxy)pyridine
• CAS No: 2228520-06-5
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• CID: 5931669
• PubChem ID: 165801293
• Update Time: 2025-10-29

6-chloro-2-methoxy-3-(piperidin-3-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-methoxy-3-(piperidin-3-yloxy)pyridine
• 2228520-06-5
• EN300-1994607

• Inchi： 1S/C11H15ClN2O2/c1-15-11-9(4-5-10(12)14-11)16-8-3-2-6-13-7-8/h4-5,8,13H,2-3,6-7H2,1H3
• InChI Key： FILBRWWHNHTMBA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)OC)OC1CNCCC1

Computed Properties

• Exact Mass: 242.0822054g/mol
• Monoisotopic Mass: 242.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.4Ų

Additional information on 6-chloro-2-methoxy-3-(piperidin-3-yloxy)pyridine

Introduction to 6-chloro-2-methoxy-3-(piperidin-3-yloxy)pyridine (CAS No. 2228520-06-5)

6-chloro-2-methoxy-3-(piperidin-3-yloxy)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2228520-06-5, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic molecule, featuring a pyridine core, has garnered attention due to its structural versatility and potential biological activity. The presence of a chloro substituent at the 6-position, a methoxy group at the 2-position, and an oxy-piperidine linkage at the 3-position contributes to its unique chemical properties and reactivity, making it a valuable scaffold for medicinal chemists.

The structural motif of 6-chloro-2-methoxy-3-(piperidin-3-yloxy)pyridine incorporates elements that are frequently explored in the development of novel therapeutic agents. The pyridine ring is a privileged scaffold in drug design, known for its ability to interact with biological targets such as enzymes and receptors. The chloro group enhances electrophilicity, facilitating further functionalization, while the methoxy group introduces lipophilicity and potential metabolic stability. The piperidinyl moiety, connected via an ether linkage, is another common pharmacophore that influences solubility and bioavailability.

Recent advancements in computational chemistry and high-throughput screening have highlighted the importance of such multifunctional compounds in identifying lead candidates for various therapeutic indications. The combination of electronic and steric effects in 6-chloro-2-methoxy-3-(piperidin-3-yloxy)pyridine suggests potential applications in areas such as central nervous system (CNS) disorders, oncology, and anti-inflammatory therapies. The compound’s ability to modulate multiple biological pathways makes it an attractive candidate for further investigation.

In the context of drug discovery, the synthesis of 6-chloro-2-methoxy-3-(piperidin-3-yloxy)pyridine involves sophisticated organic transformations that highlight the ingenuity of synthetic chemists. Key steps often include nucleophilic substitution reactions to introduce the piperidinyl group, followed by protection-deprotection strategies to ensure regioselectivity. The chloro and methoxy substituents must be strategically positioned to avoid unwanted side reactions while maintaining the desired pharmacological profile.

The pharmacological potential of 6-chloro-2-methoxy-3-(piperidin-3-yloxy)pyridine has been explored in several preclinical studies. Researchers have investigated its interactions with enzymes such as kinases and phosphodiesterases, which are pivotal in cellular signaling pathways. Preliminary data suggest that this compound may exhibit inhibitory activity against certain targets, making it a promising candidate for further development. Additionally, its structural features allow for modifications that could enhance potency and selectivity, addressing critical challenges in drug design.

The role of computational modeling in understanding the behavior of 6-chloro-2-methoxy-3-(piperidin-3-yloxy)pyridine cannot be overstated. Molecular docking studies have been instrumental in predicting binding affinities and identifying optimal conformations for target interactions. These simulations provide insights into how the compound might interact with biological macromolecules, guiding experimental efforts and optimizing lead optimization strategies.

The synthesis and characterization of analogs derived from 6-chloro-2-methoxy-3-(piperidin-3-yloxy)pyridine continue to be a focus of research groups worldwide. By systematically varying substituents or functional groups, scientists aim to uncover novel bioactivities and improve pharmacokinetic properties. Such efforts contribute to the ever-expanding library of compounds available for therapeutic development.

The regulatory landscape for new drug candidates also plays a crucial role in the progression of 6-chloro-2-methoxy-3-(piperidin-3-yloxy)pyridine from laboratory research to clinical application. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) ensures that safety and efficacy are rigorously evaluated before human use.

In conclusion, 6-chloro-2-methoxy-3-(piperidin-3-yloxy)pyridine (CAS No. 2228520-06-5) represents a compelling example of how structural complexity can yield compounds with significant pharmaceutical potential. Its unique features make it a valuable tool for researchers exploring new therapeutic avenues. As advancements in synthetic chemistry and computational biology continue to evolve, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.